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Compound of Interest

Compound Name: 2,7-Dimethyl-9H-carbazole

Cat. No.: B172768

Technical Support Center: 2,7-Dimethyl-9H-
carbazole

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the best practices for handling and storing 2,7-Dimethyl-9H-
carbazole.

Frequently Asked Questions (FAQSs)

Q1: What is 2,7-Dimethyl-9H-carbazole and what are its primary applications?

Al: 2,7-Dimethyl-9H-carbazole is an aromatic heterocyclic compound belonging to the
carbazole family. It is a solid at room temperature and is noted for its stability and solubility in
organic solvents.[1] Its unique chemical properties make it a subject of interest in various
research fields, including organic electronics for potential use in OLEDs and OFETSs, and
biomedical applications as a potential antitumor agent.[1]

Q2: What are the main hazards associated with 2,7-Dimethyl-9H-carbazole?

A2: 2,7-Dimethyl-9H-carbazole is associated with several hazard statements: H315 (Causes
skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation). As with other carbazole derivatives, it is prudent to handle it as a potentially
hazardous chemical.
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Q3: What personal protective equipment (PPE) should | use when handling this compound?

A3: When handling 2,7-Dimethyl-9H-carbazole, it is essential to use appropriate personal
protective equipment. This includes chemical safety goggles or eyeglasses, protective gloves
to prevent skin exposure, and a lab coat or other protective clothing to minimize skin contact.[2]
All handling should be performed in a well-ventilated area, preferably within a chemical fume
hood.[1][3]

Q4: How should | store 2,7-Dimethyl-9H-carbazole?

A4: Store 2,7-Dimethyl-9H-carbazole in a tightly closed container in a cool, dry place.[2] A
recommended storage temperature is room temperature, sealed in a dry environment.

Q5: What should | do in case of a spill?

A5: For small spills of solid material, you should vacuum or sweep up the material and place it
into a suitable, labeled disposal container. To prevent the dust from becoming airborne, you can
moisten it with water.[2] Ensure the area is well-ventilated during cleanup.[1] For larger spills, it
is important to evacuate the area and follow your institution's emergency procedures.

Q6: How do | properly dispose of 2,7-Dimethyl-9H-carbazole waste?

A6: All waste containing 2,7-Dimethyl-9H-carbazole, including contaminated labware, should
be treated as hazardous waste.[1] Collect solid waste in a dedicated, leak-proof, and clearly
labeled hazardous waste container. Do not mix this waste with other waste streams.[1]
Disposal must be carried out by a licensed chemical waste management facility in accordance
with local, regional, and national regulations.[1][4]
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Issue

Possible Cause

Recommended Solution

Compound has discolored

(turned yellowish/brownish)

Exposure to air or light over

time; presence of impurities.

While slight discoloration may
not affect all experiments, for
high-purity applications like
OLED fabrication, purification
by recrystallization or
sublimation is recommended.
Store the compound in a tightly
sealed, opaque container, and
consider flushing with an inert
gas like argon or nitrogen

before sealing.

Difficulty dissolving the

compound in a specific solvent

Low solubility of 2,7-Dimethyl-
9H-carbazole in that particular

solvent.

Quantitative solubility data for
2,7-Dimethyl-9H-carbazole in
various organic solvents is not
readily available. It is generally
more soluble in organic
solvents than in aqueous
solutions.[5] If you are
experiencing solubility issues,
try gentle heating or
sonication. It is advisable to
perform a solubility test with a
small amount of material in
different solvents to find the
most suitable one for your
application. See the
experimental protocol below

for determining solubility.

Inconsistent experimental

results

Potential degradation of the

compound or contamination.

Ensure the compound has
been stored correctly, away
from light and moisture. Verify
the purity of your material
using appropriate analytical
techniques (e.g., NMR, HPLC).

Use fresh, anhydrous solvents
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for your reactions, as moisture
can affect the stability of

carbazole derivatives.

Quantitative Data
Physical and Chemical Properties of 2,7-Dimethyl-9H-

carbazole
Property Value
Molecular Formula Ci4H13N
Molecular Weight 195.26 g/mol
Melting Point 292 °C
Boiling Point (Predicted) 383.0+11.0°C
Density (20 °C, 760 Torr) 1.158 + 0.06 g/cm3
Flash Point 170.8 °C

Data sourced from Echemi.[6]

Solubility Data

Specific quantitative solubility data for 2,7-Dimethyl-9H-carbazole in various organic solvents
Is not widely available in scientific literature. Researchers are encouraged to determine these
values experimentally.

Experimental Protocols
Protocol for Determining Solubility of 2,7-Dimethyl-9H-
carbazole

This protocol outlines a general method for determining the solubility of a solid organic
compound in a specific solvent.

Materials:
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e 2,7-Dimethyl-9H-carbazole

e Selected organic solvents (analytical grade)
 Vials with screw caps

o Magnetic stirrer and stir bars or a shaker
o Constant temperature bath

e Analytical balance

e Volumetric flasks

» Micropipettes and filters

o UV-Vis Spectrophotometer or HPLC
Procedure:

o Preparation of a Saturated Solution:

o Add an excess amount of 2,7-Dimethyl-9H-carbazole to a vial containing a known
volume of the chosen solvent. An excess is confirmed by the presence of undissolved
solid.

o Seal the vial to prevent solvent evaporation.

o Place the vial in a constant temperature bath and stir the mixture vigorously for an
extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Sample Collection and Dilution:
o Once equilibrium is reached, stop stirring and allow the undissolved solid to settle.

o Carefully withdraw a known volume of the clear supernatant using a filtered micropipette
to avoid transferring any solid particles.
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o Transfer the aliquot to a volumetric flask and dilute with the same solvent to a
concentration suitable for analysis.

e Quantification:

o Analyze the diluted solution using a calibrated UV-Vis Spectrophotometer or HPLC to
determine the concentration of 2,7-Dimethyl-9H-carbazole.

o Calculate the original concentration in the saturated solution to determine the solubility.

Diagrams
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Workflow for Safe Handling and Storage of 2,7-Dimethyl-9H-carbazole

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated
Fume Hood

Proceed to Handling

Weigh Solid Compound

;

Dissolve in Appropriate
Organic Solvent

Generate Waste

Storage

Collect Contaminated Waste
in a Labeled Container

Store in a Tightly
Sealed Container

Keep in a Cool, Dry Place
Away from Light

Dispose as Hazardous Waste
via Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 2,7-Dimethyl-9H-carbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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